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Compound of Interest

Compound Name: 4-(2-Bromopyridin-3-yl)morpholine

CAS No.: 54231-45-7

Cat. No.: B1403007

Get Quote

Executive Summary & Chemical Architecture
4-(2-Bromopyridin-3-yl)morpholine is a bifunctional pyridine scaffold characterized by a

morpholine ring at the C3 position and a bromine atom at the C2 position. This specific

regioisomer is synthetically non-trivial due to the natural electrophilicity of the pyridine ring,

which typically favors nucleophilic attack at C2 rather than C3.

Structural Logic & SAR Utility
The Morpholine (C3): In kinase inhibitors, this moiety often projects into the solvent-exposed

region of the ATP-binding pocket, improving water solubility and pharmacokinetic (PK)

properties.

The Bromine (C2): Acts as a high-value synthetic handle. It is perfectly positioned for Suzuki-

Miyaura or Stille cross-couplings to attach aryl or heteroaryl groups that interact with the

kinase "hinge" region.

The Pyridine Core: Provides an electron-deficient platform that modulates the pKa of the

attached amines and participates in hydrogen bonding networks.
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Synthetic Strategies: Overcoming Regioselectivity
Challenges
Synthesizing the specific isomer 4-(2-Bromopyridin-3-yl)morpholine requires bypassing the

natural tendency of nucleophiles to attack the C2 position. Direct SNAr on 2,3-dibromopyridine

yields the wrong isomer (2-morpholino-3-bromopyridine).

Method A: The "Aniline Cyclization" Route
(Recommended)
This method is the most reliable for scaling. It builds the morpholine ring onto a pre-

functionalized pyridine, ensuring absolute regiocontrol.

Step-by-Step Protocol:

Starting Material: Begin with 3-amino-2-bromopyridine (commercially available).

Cyclization: React with bis(2-chloroethyl)ether.

Reagents: Potassium carbonate (K₂CO₃), Sodium iodide (NaI, catalytic).

Solvent: DMF or Diglyme.

Conditions: Heat to 120–140°C for 16–24 hours.

Mechanism:[1][2] Double nucleophilic substitution. The primary amine attacks one alkyl

chloride, followed by an intramolecular closure.

Purification: The product is less polar than the starting amine. Extract with EtOAc/Water, dry

over MgSO₄, and purify via silica gel chromatography (Hexane/EtOAc gradient).

Method B: Directed Ortho Metalation (DoM)
Ideal for late-stage functionalization but requires strict anhydrous conditions.

Precursor: Start with 3-morpholinopyridine (synthesized via Buchwald coupling of 3-

bromopyridine and morpholine).
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Lithiation: Treat with n-Butyllithium (n-BuLi) or LDA at -78°C in THF. The morpholine oxygen

coordinates the lithium, directing deprotonation selectively to the C2 position.

Quenching: Add a bromine source (e.g., CBr₄ or NBS) at low temperature.

Outcome: Yields 4-(2-Bromopyridin-3-yl)morpholine with high regioselectivity.

Visualization: Synthetic Workflow & SAR Logic
The following diagram maps the synthetic divergence and the biological rationale behind this

scaffold.
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Figure 1: Synthetic decision tree illustrating the "Regioselectivity Trap" of direct SNAr and the

two successful routes (Ring Construction and DoM) to the target scaffold.
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Experimental Protocol: Suzuki-Miyaura
Derivatization
Once the 4-(2-Bromopyridin-3-yl)morpholine core is synthesized, the bromine handle is

typically used to attach an aryl group.

Standard Operating Procedure (SOP):

Parameter Condition Rationale

Catalyst Pd(dppf)Cl₂[2]·DCM (5 mol%)

Robust catalyst, resistant to

oxidation, works well for

heteroaryl halides.

Base K₂CO₃ or Cs₂CO₃ (2.0 eq)
Inorganic bases are standard;

Cesium is better for steric bulk.

Solvent Dioxane/Water (4:1)

The water co-solvent is crucial

for the solubility of the

inorganic base.

Temperature 90–100°C

Required to overcome the

activation energy of the

oxidative addition step.

Workup Filter through Celite

Removes palladium black

residues before column

chromatography.

Protocol:

Charge a reaction vial with 4-(2-Bromopyridin-3-yl)morpholine (1.0 eq), Aryl Boronic Acid

(1.2 eq), and Base (2.0 eq).

Add solvent (Dioxane/Water) and degas with Nitrogen for 5 minutes.

Add Pd catalyst (0.05 eq) quickly to minimize air exposure.

Seal and heat to 95°C for 4 hours.
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Monitor by LCMS for consumption of the bromide (M+H 243/245 pattern disappears).

Biological Applications: Kinase Inhibition[3][4]
This scaffold is ubiquitous in the design of lipid kinase inhibitors.

PI3K (Phosphoinositide 3-kinase): The morpholine oxygen forms a critical hydrogen bond

with the backbone of Val851 (in PI3Kα) or equivalent residues in the ATP-binding pocket.

The pyridine ring acts as a spacer, positioning the C2-substituent into the affinity pocket.

mTOR (mechanistic Target Of Rapamycin): Similar binding mode. Dual PI3K/mTOR

inhibitors often utilize this exact morpholine-pyridine core fused to a bicyclic system (e.g.,

pyrimidine or quinazoline) attached at the C2 position.

DNA-PK: The solubilizing effect of the morpholine is essential for these often flat,

hydrophobic intercalators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10800000/
https://www.benchchem.com/product/b1403007?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC11433726/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11433726/
https://patents.google.com/patent/CN104945313A/en
https://patents.google.com/patent/CN104945313A/en
https://www.researchgate.net/publication/387435405_Recent_Updates_on_Morpholino_Pyrimidine_Derivatives_as_Promising_PI3KAktmTOR_Inhibitors
https://www.researchgate.net/publication/257862240_Morpholines_Synthesis_and_Biological_Activity
https://www.researchgate.net/figure/Optimizations-of-the-Suzuki-coupling-of-3-bromopyridine-with-potassium_tbl1_331201764
https://www.benchchem.com/product/b1403007/docs#technical-guide-4-2-bromopyridin-3-yl-morpholine-scaffolds
https://www.benchchem.com/product/b1403007/docs#technical-guide-4-2-bromopyridin-3-yl-morpholine-scaffolds
https://www.benchchem.com/product/b1403007/docs#technical-guide-4-2-bromopyridin-3-yl-morpholine-scaffolds
https://www.benchchem.com/product/b1403007/docs#technical-guide-4-2-bromopyridin-3-yl-morpholine-scaffolds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1403007?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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